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Compound of Interest

Compound Name: CAY10499

Cat. No.: B1668648 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of CAY10499, a non-selective lipase inhibitor.

When working with CAY10499, a crystalline solid, adherence to strict safety protocols is crucial

to minimize exposure and ensure a safe laboratory environment. This document outlines the

necessary personal protective equipment (PPE), step-by-step operational procedures, and

appropriate disposal methods.

Personal Protective Equipment (PPE)
The recommended personal protective equipment for handling CAY10499 is designed to

provide a barrier against potential chemical exposure. The following table summarizes the

required PPE.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face
Safety glasses or chemical

safety goggles

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1]

Hands Chemical-resistant gloves

Impermeable and resistant to

the product. Nitrile, butyl, or

viton gloves are

recommended.[2]

Body Protective clothing

Lab coat, long-sleeved shirt,

and long pants to prevent skin

exposure.[1][2]

Respiratory NIOSH-approved respirator

Required when ventilation is

inadequate or when handling

large quantities. A surgical N-

95 respirator provides both

respiratory and splash

protection.[3]

Feet Closed-toe shoes
Shoes must cover the entire

foot.[4]

Operational Plan for Handling CAY10499
A systematic approach to handling CAY10499 will minimize risks. Follow these procedural

steps for safe handling:

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary materials and equipment before handling the compound.

Don the appropriate personal protective equipment as outlined in the table above.
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2. Handling:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not breathe dust or vapor.

Weigh the compound in a ventilated enclosure.

When preparing solutions, add the solid to the solvent slowly to avoid splashing. CAY10499
is soluble in DMF (20 mg/ml), DMSO (20 mg/ml), and Ethanol (2 mg/ml).[5][6]

3. Storage:

Store CAY10499 at -20°C for long-term stability.[6]

Keep the container tightly closed in a dry and well-ventilated place.[1]

4. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material and place it in a sealed container for

disposal. Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of CAY10499 and its waste is essential to prevent environmental

contamination and comply with regulations.

Unused Material and Contaminated Waste: Dispose of in accordance with local, state, and

federal regulations. This typically involves collection in a designated, labeled hazardous
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waste container.

Contaminated PPE: Dispose of used gloves and other contaminated disposable materials in

a sealed bag and place them in the hazardous waste container.

Safe Handling Workflow for CAY10499

The following diagram illustrates the key steps for the safe handling of CAY10499, from

preparation to disposal, emphasizing the continuous use of appropriate personal protective

equipment.
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CAY10499 Safe Handling Workflow
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Caption: Workflow for the safe handling of CAY10499.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1668648?utm_src=pdf-custom-synthesis
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://www.uky.edu/Ag/Entomology/PSEP/5protective.html
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://www.caymanchem.com/product/10007875/cay10499
https://www.biomol.com/products/chemicals/biochemicals/cay10499-cay10007875-1
https://www.benchchem.com/product/b1668648#personal-protective-equipment-for-handling-cay10499
https://www.benchchem.com/product/b1668648#personal-protective-equipment-for-handling-cay10499
https://www.benchchem.com/product/b1668648#personal-protective-equipment-for-handling-cay10499
https://www.benchchem.com/product/b1668648#personal-protective-equipment-for-handling-cay10499
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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